Cas no 189283-53-2 (3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid)

• Product Name: 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid
• CAS No: 189283-53-2
• MF: C₇H₃Cl₂FO₃
• MW: 225.00132393837
• CID: 2786455
• PubChem ID: 22116786
• Update Time: 2025-07-21

3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7005963
• DTXSID70622556
• 3,5-DICHLORO-4-FLUORO-2-HYDROXYBENZOIC ACID
• 189283-53-2
• 3,5-dichloro-4-fluorosalicylic acid
• ZPXZUKPRQRBTQR-UHFFFAOYSA-N
• 3,5-DICHLORO-4-FLUORO-2-HYDROXYBENZOICACID
• Benzoic acid, 3,5-dichloro-4-fluoro-2-hydroxy-
• 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid

• Inchi： 1S/C7H3Cl2FO3/c8-3-1-2(7(12)13)6(11)4(9)5(3)10/h1,11H,(H,12,13)
• InChI Key： ZPXZUKPRQRBTQR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)O)=C1O)Cl)F

Computed Properties

• Exact Mass: 223.9443275g/mol
• Monoisotopic Mass: 223.9443275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid

Introduction to 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid (CAS No. 189283-53-2)

3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 189283-53-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of halogenated benzoic acids, a category known for its diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of chlorine and fluorine substituents along with a hydroxyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid lies in its potential utility as a building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability, which are critical factors in drug design. The specific arrangement of chlorine and fluorine atoms in this compound can influence electronic distribution and steric interactions, making it a promising candidate for developing novel therapeutic agents.

Recent studies have highlighted the role of 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid in the development of inhibitors targeting various biological pathways. For instance, researchers have explored its derivatives as potential candidates for anticancer and anti-inflammatory drugs. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Additionally, the halogen atoms can serve as handles for covalent bonding interactions with biological targets, enhancing drug efficacy.

In the realm of material science, 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid has been investigated for its potential applications in organic electronics and polymer chemistry. The presence of electron-withdrawing groups such as chlorine and fluorine can modulate the electronic properties of materials derived from this compound. This makes it a candidate for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials where precise control over molecular structure is essential.

The synthesis of 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination and fluorination of benzoic acid derivatives, followed by hydroxylation at the desired position. Advances in catalytic methods have improved the efficiency of these processes, reducing both reaction times and environmental impact.

From an industrial perspective, the demand for 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid is driven by its versatility in pharmaceutical applications. Companies specializing in fine chemicals have developed robust production processes to meet the growing need for this intermediate. Quality control measures are stringent to ensure that the final product meets the requirements of downstream applications, particularly in drug development.

The environmental impact of producing and using 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to recycle or repurpose byproducts generated during its synthesis to enhance sustainability.

In conclusion, 3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid (CAS No. 189283-53-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new uses for this compound, its importance in chemical innovation is likely to grow further.